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Compound of Interest

Compound Name:
Morpholino(3-

nitrophenyl)methanone

Cat. No.: B1296131 Get Quote

Disclaimer: This document provides a general guideline for the proper disposal of

Morpholino(3-nitrophenyl)methanone and is intended for informational purposes for

researchers, scientists, and drug development professionals. It is not a substitute for a

comprehensive Safety Data Sheet (SDS) and institutional review. Always consult the official

SDS for the specific product you are using and adhere strictly to the chemical waste disposal

protocols established by your institution and local regulatory bodies.

The following procedures are designed to ensure the safe handling and disposal of

Morpholino(3-nitrophenyl)methanone, minimizing risks to personnel and the environment.

This compound is intended for research and development use only.[1]

Immediate Safety and Handling Precautions
Before beginning any disposal process, ensure that all necessary personal protective

equipment (PPE) is worn and that you are working in a well-ventilated area, preferably a

chemical fume hood.

Personal Protective Equipment (PPE):

Eye Protection: Chemical safety goggles or a face shield.

Hand Protection: Chemically resistant gloves (e.g., nitrile rubber). Inspect gloves prior to use.
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Body Protection: A lab coat or other protective clothing to prevent skin contact.

Respiratory Protection: Use a NIOSH-approved respirator with an appropriate cartridge if

dusts are generated or if working outside of a fume hood.

In Case of Exposure:

After Inhalation: Move the individual to fresh air. If breathing is difficult, seek immediate

medical attention.

After Skin Contact: Immediately wash the affected area with plenty of soap and water.

Remove contaminated clothing.

After Eye Contact: Rinse cautiously with water for several minutes. Remove contact lenses if

present and easy to do. Continue rinsing and seek immediate medical attention.

After Swallowing: Do NOT induce vomiting. Rinse mouth with water and seek immediate

medical attention.

Quantitative Data Summary
The following table summarizes key quantitative data for Morpholino(3-
nitrophenyl)methanone. This information is critical for assessing risk and determining

appropriate handling and disposal methods.

Property Value Source

CAS Number 262162-90-3 ChemicalBook[1]

Molecular Formula C11H12N2O4 Calculated

Molecular Weight 236.23 g/mol Calculated

Appearance Solid (Form may vary) General

Synonyms 4-(3-nitrobenzoyl)morpholine ChemicalBook[1]
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This protocol outlines the general steps for the disposal of Morpholino(3-
nitrophenyl)methanone waste. This includes pure compound, contaminated labware, and

solutions.

Experimental Protocol: Segregation and Collection of
Chemical Waste

Identify and Segregate:

Properly identify all waste containing Morpholino(3-nitrophenyl)methanone.

Segregate it into designated, chemically compatible waste containers. Do not mix with

other incompatible waste streams.

Waste streams include:

Solid waste (unused reagent, contaminated weigh boats, gloves, etc.)

Liquid waste (solutions containing the compound)

Sharps waste (contaminated needles, broken glass)

Container Labeling:

Clearly label each waste container with "Hazardous Waste" and the full chemical name:

"Morpholino(3-nitrophenyl)methanone".

Include the approximate concentration and quantity of the waste.

Note any other chemical constituents in the container.

Affix the appropriate hazard symbols as required by your institution (e.g., irritant, harmful).

Waste Accumulation:

Store waste containers in a designated satellite accumulation area that is secure and

away from general laboratory traffic.

Safety Operating Guide

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 3 / 6 Tech Support

https://www.benchchem.com/product/b1296131?utm_src=pdf-body
https://www.benchchem.com/product/b1296131?utm_src=pdf-body
https://www.benchchem.com/product/b1296131?utm_src=pdf-body
https://www.benchchem.com/product/b1296131?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1296131?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Ensure containers are tightly sealed to prevent leaks or spills.

Secondary containment (e.g., a larger, chemically resistant bin) is highly recommended.

Request for Disposal:

Once a waste container is full, or in accordance with your institution's timeline for waste

pickup, submit a formal request to your Environmental Health and Safety (EHS)

department.

Provide all necessary documentation, including the completed hazardous waste label.

Decontamination of Labware:

Thoroughly decontaminate any reusable labware (e.g., glassware) that has come into

contact with the compound.

A triple rinse with an appropriate solvent (e.g., acetone, ethanol), followed by a wash with

soap and water, is a common practice.

Collect all rinsate as hazardous liquid waste.

Logical Workflow for Chemical Disposal
The following diagram illustrates the decision-making and procedural flow for the safe disposal

of Morpholino(3-nitrophenyl)methanone.
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Don Personal Protective
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Container in Fume Hood
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and Store in Satellite Area
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by EHS for Disposal

Click to download full resolution via product page

Caption: Workflow for the safe handling and disposal of chemical waste.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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